Cas no 1018524-44-1 (1-[(5-Chloro-2-thienyl)sulfonyl]piperidin-4-one)

• Product name: 1-[(5-Chloro-2-thienyl)sulfonyl]piperidin-4-one
• CAS No: 1018524-44-1
• MF: C₉H₁₀ClNO₃S₂
• MW: 279.763598918915
• CID: 4676215

1-[(5-Chloro-2-thienyl)sulfonyl]piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-[(5-Chloro-2-thienyl)sulfonyl]piperidin-4-one
• 4-piperidinone, 1-[(5-chloro-2-thienyl)sulfonyl]-

• Inchi： 1S/C9H10ClNO3S2/c10-8-1-2-9(15-8)16(13,14)11-5-3-7(12)4-6-11/h1-2H,3-6H2
• InChI Key： AQKNZSVYOIMQGO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(N1CCC(CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 278.979
• Monoisotopic Mass: 278.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.1